3-chloro-4-fluoro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)benzenesulfonamide
• InChI: InChI=1S/C12H17ClFNO3S2/c1-12(16,5-6-19-2)8-15-20(17,18)9-3-4-11(14)10(13)7-9/h3-4,7,15-16H,5-6,8H2,1-2H3
• InChI Key: SYGLJZGFLNXFDI-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNS(=O)(=O)C1=CC(=C(C=C1)F)Cl)O
• Molecular Formula: C12H17ClFNO3S2
• Molecular Weight: 341.9 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming chemical substances, primarily based on the specific structure of the compound. The molecular formula shows the types and numbers of atoms combined in a single molecule of a molecular substance.

Synthesis Analysis

The synthesis of a chemical compound refers to the process of creating a compound, usually by a chemical reaction. This often involves the use of catalysts and the control of temperature and pressure.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. This can be determined using various spectroscopic methods, including infrared spectroscopy, nuclear magnetic resonance (NMR), and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the transformations that the compound undergoes when it reacts with other substances. This can include studying the kinetics of the reaction (how fast it occurs), as well as the thermodynamics (the changes in energy and entropy).

Physical And Chemical Properties Analysis

This includes studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its reactivity with common chemical reagents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Inflammatory Agents : The compound’s sulfonamide group suggests potential anti-inflammatory properties. .
• Leukotriene B4 Receptor Agonists : By synthesizing derivatives of this compound, scientists can investigate their interaction with leukotriene B4 receptors. .

Organic Synthesis and Catalysis

• Boronic Acid Derivatives : The compound contains a boronic acid moiety. Researchers can explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. .

Materials Science and Liquid Crystals

• Fluorinated Cyclohexenes : The compound’s fluorine substitution pattern could lead to novel liquid crystalline materials. .

Pharmacokinetics and Bioanalysis

• Internal Standard in Analytical Chemistry : The compound’s structural analog (C-3) serves as an internal standard in pharmacokinetic studies. .

Environmental Chemistry and Toxicology

• Metabolism and Environmental Fate : Investigating the metabolism and degradation pathways of this compound can provide insights into its environmental persistence and potential ecological impact. .

Computational Chemistry and Molecular Modeling

• Conformational Analysis : Researchers can explore the compound’s conformational space using computational methods. .

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound exerts its effect at the molecular level. This often involves interaction with specific proteins or other molecules within cells.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. This information is usually summarized in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

This could involve potential applications of the compound, based on its properties. For example, if the compound has interesting biological activity, it could be studied further as a potential drug.